Cas no 851977-74-7 (ethyl 3-(4-methoxyphenyl)-4-oxo-5-(thiophene-2-amido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 3-(4-methoxyphenyl)-4-oxo-5-(thiophene-2-amido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851977-74-7
• Molecular Formula: C₂₁H₁₇N₃O₅S₂
• Molecular Weight: 455.50678229332
• CID: 6020872
• PubChem ID: 4170700

ethyl 3-(4-methoxyphenyl)-4-oxo-5-(thiophene-2-amido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate Properties

Names and Identifiers

• ethyl 3-(4-methoxyphenyl)-4-oxo-5-(thiophene-2-amido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 3-(4-methoxyphenyl)-4-oxo-5-(thiophene-2-carboxamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 3,4-dihydro-3-(4-methoxyphenyl)-4-oxo-5-[(2-thienylcarbonyl)amino]-, ethyl ester
• 851977-74-7
• F0641-0760
• AKOS024590513
• ethyl 3-(4-methoxyphenyl)-4-oxo-5-(thiophene-2-carbonylamino)thieno[3,4-d]pyridazine-1-carboxylate
• ethyl 3-(4-methoxyphenyl)-4-oxo-5-(thiophene-2-amido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• AB00670680-01

• InChIKey： WMZWFVILHKKKSG-UHFFFAOYSA-N
• Inchi： 1S/C21H17N3O5S2/c1-3-29-21(27)17-14-11-31-19(22-18(25)15-5-4-10-30-15)16(14)20(26)24(23-17)12-6-8-13(28-2)9-7-12/h4-11H,3H2,1-2H3,(H,22,25)
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(OC)C=C2)C(=O)C2=C(NC(C3SC=CC=3)=O)SC=C12

Computed Properties

• Exact Mass: 455.06096300g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 455.06096300g/mol
• Heavy Atom Count: 31
• Complexity: 741
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 154Ų

Experimental Properties

• pka: 11.52±0.20(Predicted)
• Density: 1.47±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines